Cas no 743445-02-5 (Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI))

• Product name: Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI)
• CAS No: 743445-02-5
• MF: C₁₆H₁₁F₆N₃O₂
• MW: 391.267864465714
• CID: 5227545

Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI)

• Inchi： 1S/C16H11F6N3O2/c17-7-1-3-9(15(21)13(7)19)24-11(26)5-23-6-12(27)25-10-4-2-8(18)14(20)16(10)22/h1-4,23H,5-6H2,(H,24,26)(H,25,27)
• InChI Key： ABHCYGGDCHIELG-UHFFFAOYSA-N
• SMILES： N(C1C=CC(F)=C(F)C=1F)C(=O)CNCC(=O)NC1C=CC(F)=C(F)C=1F

Additional information on Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI)

Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI) and Its Significance in Modern Chemical Research

Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI), a compound with the CAS number 743445-02-5, has emerged as a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in various scientific domains. The presence of multiple fluorine atoms in its structure not only enhances its reactivity but also opens up new avenues for exploration in drug design and material science.

The chemical structure of Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI) consists of two acetamide units linked by an imine group. The substitution of the phenyl rings with trifluoromethyl groups introduces a high degree of electron-withdrawing character, which can significantly influence the compound's electronic properties and reactivity. This feature makes it a valuable candidate for studying the effects of fluorine substitution on molecular behavior and for developing novel compounds with tailored properties.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceuticals due to their enhanced metabolic stability and bioavailability. The research on Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI) has been instrumental in understanding how fluorine atoms can be strategically incorporated into molecules to improve their pharmacological properties. For instance, studies have shown that the presence of trifluoromethyl groups can lead to increased lipophilicity and binding affinity to biological targets, making such compounds more effective as drugs.

The synthesis of Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI) is a complex process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct the imine linkage between the acetamide units. These reactions are highly sensitive to reaction conditions and require careful optimization to maximize efficiency.

The applications of Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI) extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. In materials science, fluorinated compounds are known for their excellent thermal stability and chemical resistance. The research on this compound has provided insights into how these properties can be harnessed for developing advanced materials with specific functionalities.

In agrochemicals, the use of fluorinated compounds has led to the development of more effective pesticides and herbicides. The unique properties of Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI), particularly its high lipophilicity and metabolic stability, make it a promising candidate for designing new agrochemicals that are more efficient and environmentally friendly.

The latest research on Acetamide, 2,2'-iminobis[N-(2,3,4-trifluorophenyl)- (9CI) has also explored its potential as an intermediate in the synthesis of more complex molecules. For example，studies have shown that it can be used to construct heterocyclic compounds with diverse biological activities. These findings highlight the compound's versatility and its potential as a building block in organic synthesis.

The study of fluorinated compounds like Acetamide，CAS no743445-02-5, also contributes to our understanding of fundamental chemical principles. The unique electronic properties of fluorine atoms and their impact on molecular reactivity are areas of active research. By studying compounds such as this one，scientists can gain valuable insights into how these properties can be exploited for various applications.

In conclusion，Acetamide，CAS no743445-02-5, or more specifically，Acetamide，CAS no743445-02-5, represents a significant advancement in chemical research with far-reaching implications across multiple disciplines. Its unique structure，reactivity，and potential applications make it a compound worth exploring further。As research continues to uncover new uses for this molecule，its importance in both academic and industrial settings is likely to grow even more prominent。